Ethyl 7-(4-methylbenzylidene)-8-oxo-1,9-diphenyl-4,6-dithia-1,2,9-triazaspiro[4.4]non-2-ene-3-carboxylate
Ethyl 7-(4-methylbenzylidene)-8-oxo-1,9-diphenyl-4,6-dithia-1,2,9-triazaspiro[4.4]non-2-ene-3-carboxylate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0799997
InChI:
InChI=1S/C27H23N3O3S2/c1-3-33-26(32)24-28-30(22-12-8-5-9-13-22)27(35-24)29(21-10-6-4-7-11-21)25(31)23(34-27)18-20-16-14-19(2)15-17-20/h4-18H,3H2,1-2H3/b23-18-
SMILES:
CCOC(=O)C1=NN(C2(S1)N(C(=O)C(=CC3=CC=C(C=C3)C)S2)C4=CC=CC=C4)C5=CC=CC=C5
Molecular Formula:
C27H23N3O3S2
Molecular Weight:
501.6 g/mol
Ethyl 7-(4-methylbenzylidene)-8-oxo-1,9-diphenyl-4,6-dithia-1,2,9-triazaspiro[4.4]non-2-ene-3-carboxylate
CAS No.:
Cat. No.: VC0799997
Molecular Formula: C27H23N3O3S2
Molecular Weight: 501.6 g/mol
* For research use only. Not for human or veterinary use.
![Ethyl 7-(4-methylbenzylidene)-8-oxo-1,9-diphenyl-4,6-dithia-1,2,9-triazaspiro[4.4]non-2-ene-3-carboxylate -](/images/no_structure.jpg)
Specification
| Molecular Formula | C27H23N3O3S2 |
|---|---|
| Molecular Weight | 501.6 g/mol |
| IUPAC Name | ethyl (7Z)-7-[(4-methylphenyl)methylidene]-8-oxo-4,9-diphenyl-1,6-dithia-3,4,9-triazaspiro[4.4]non-2-ene-2-carboxylate |
| Standard InChI | InChI=1S/C27H23N3O3S2/c1-3-33-26(32)24-28-30(22-12-8-5-9-13-22)27(35-24)29(21-10-6-4-7-11-21)25(31)23(34-27)18-20-16-14-19(2)15-17-20/h4-18H,3H2,1-2H3/b23-18- |
| Standard InChI Key | KFJJUPONYDIJEZ-NKFKGCMQSA-N |
| Isomeric SMILES | CCOC(=O)C1=NN(C2(S1)N(C(=O)/C(=C/C3=CC=C(C=C3)C)/S2)C4=CC=CC=C4)C5=CC=CC=C5 |
| SMILES | CCOC(=O)C1=NN(C2(S1)N(C(=O)C(=CC3=CC=C(C=C3)C)S2)C4=CC=CC=C4)C5=CC=CC=C5 |
| Canonical SMILES | CCOC(=O)C1=NN(C2(S1)N(C(=O)C(=CC3=CC=C(C=C3)C)S2)C4=CC=CC=C4)C5=CC=CC=C5 |
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